Cas no 15058-73-8 (3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester)

3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester structure
15058-73-8 structure
Product Name:3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester
CAS No:15058-73-8
MF:C8H10O3
MW:154.163202762604
CID:1323088
PubChem ID:13102221
Update Time:2025-04-20

3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester
    • 15058-73-8
    • Methyl 2,4-dimethyl-3-furancarboxylate
    • SCHEMBL10846303
    • DTXSID801282310
    • InChI=1/C8H10O3/c1-5-4-11-6(2)7(5)8(9)10-3/h4H,1-3H3
    • MRYBBZRQMOLDQO-UHFFFAOYSA-
    • Inchi: 1S/C8H10O3/c1-5-4-11-6(2)7(5)8(9)10-3/h4H,1-3H3
    • InChI Key: MRYBBZRQMOLDQO-UHFFFAOYSA-N
    • SMILES: O1C=C(C)C(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 154.063
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44

3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester Related Literature

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